Cas no 38603-79-1 (4-(1-methylethyl)-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 4-(1-methylethyl)-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 38603-79-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1111822
• PubChem ID: 12615461
• Update Time: 2025-04-20

4-(1-methylethyl)-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylethyl)-1H-Imidazole-5-carboxylic acid ethyl ester
• ethyl 5-propan-2-yl-1H-imidazole-4-carboxylate
• ethyl 4-isopropyl-1H-imidazole-5-carboxylate
• Ethyl 5-(propan-2-yl)-1H-imidazole-4-carboxylate
• 38603-79-1
• SCHEMBL2624370
• DTXSID30504425
• DDTZMTIDAGDXRZ-UHFFFAOYSA-N
• DB-430206
• ethyl 5-isopropyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C9H14N2O2/c1-4-13-9(12)8-7(6(2)3)10-5-11-8/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key： DDTZMTIDAGDXRZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(C)C)NC=N1)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98